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Compound of Interest

Compound Name: 2-Nitro-1,3-indandione

Cat. No.: B181560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Nitro-1,3-indandione is a dicarbonyl compound containing a nitro group, suggesting

potential energetic properties and a complex thermal behavior. A thorough understanding of its

thermal stability and decomposition pathway is crucial for safe handling, storage, and

application in various fields, including pharmaceutical development and materials science. This

technical guide synthesizes the currently available data on the thermal properties of 2-Nitro-
1,3-indandione.

Physicochemical Properties
A summary of the basic physicochemical properties of 2-Nitro-1,3-indandione is provided in

Table 1.

Table 1: Physicochemical Properties of 2-Nitro-1,3-indandione
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Property Value Reference

Molecular Formula C₉H₅NO₄ [1]

Molecular Weight 191.14 g/mol [1]

Melting Point
119 - 125 °C (with

decomposition)
[2]

Thermal Stability and Decomposition
Available safety and technical data sheets indicate that 2-Nitro-1,3-indandione decomposes

upon heating, with a reported decomposition temperature in the range of 119-125°C. However,

detailed experimental data from techniques such as Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) are not readily available in the public domain. Such

analyses would be essential to fully characterize the thermal stability, including the onset of

decomposition, the rate of mass loss, and the associated heat flow under controlled

atmospheric conditions.

Without experimental data, a definitive decomposition pathway cannot be established.

However, based on the thermal behavior of similar nitro-containing organic compounds, a

possible decomposition mechanism can be hypothesized. The initial step would likely involve

the cleavage of the C-NO₂ bond, which is typically the weakest bond in such molecules. This

would be followed by a cascade of complex reactions.

To provide a framework for future experimental investigation, a generalized experimental

workflow for characterizing the thermal stability and decomposition of a compound like 2-Nitro-
1,3-indandione is presented below.

Experimental Protocols
A comprehensive thermal analysis of 2-Nitro-1,3-indandione would involve the following

experimental protocols:

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and rate of mass loss upon heating.
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Apparatus: A thermogravimetric analyzer.

Method:

A small, accurately weighed sample (typically 1-5 mg) of 2-Nitro-1,3-indandione is placed

in a tared TGA pan (e.g., alumina or platinum).

The sample is heated from ambient temperature to a final temperature (e.g., 500°C) at a

constant heating rate (e.g., 5, 10, and 20 °C/min).

The experiment is conducted under a controlled atmosphere, typically an inert gas such as

nitrogen or argon, to prevent oxidative side reactions.

The mass of the sample is continuously monitored as a function of temperature.

The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are

analyzed to determine the onset of decomposition, peak decomposition temperatures, and

the percentage of mass loss at each stage.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal transitions, such as melting and

decomposition.

Apparatus: A differential scanning calorimeter.

Method:

A small, accurately weighed sample (typically 1-5 mg) of 2-Nitro-1,3-indandione is

hermetically sealed in a DSC pan (e.g., aluminum or copper). An empty, sealed pan is

used as a reference.

The sample and reference pans are heated from ambient temperature through the

decomposition range at a constant heating rate (e.g., 5, 10, and 20 °C/min).

The experiment is conducted under a controlled atmosphere (e.g., nitrogen).
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The differential heat flow between the sample and the reference is measured as a function

of temperature.

The resulting DSC thermogram is analyzed to identify endothermic (e.g., melting) and

exothermic (e.g., decomposition) events and to quantify the enthalpy changes associated

with these transitions.

Evolved Gas Analysis - Mass Spectrometry (EGA-MS)
Objective: To identify the gaseous products evolved during thermal decomposition.

Apparatus: A TGA instrument coupled to a mass spectrometer.

Method:

A TGA experiment is performed as described above.

The gases evolved from the sample during heating are transferred to a mass spectrometer

via a heated transfer line.

Mass spectra of the evolved gases are recorded continuously as a function of

temperature.

The mass-to-charge ratio (m/z) of the detected ions is used to identify the decomposition

products.

Visualizations
The following diagrams illustrate the proposed experimental workflow and a hypothetical

decomposition pathway for 2-Nitro-1,3-indandione.
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Caption: Experimental workflow for thermal analysis.
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Caption: Hypothetical decomposition pathway.

Conclusion
While the decomposition temperature of 2-Nitro-1,3-indandione is reported to be in the range

of 119-125°C, a comprehensive understanding of its thermal stability and decomposition

mechanism is currently limited by the lack of detailed experimental data. The protocols and

hypothetical pathway outlined in this guide provide a roadmap for future research to fully

characterize this compound. Such studies are imperative for ensuring its safe handling and for

predicting its behavior in various applications. Researchers, scientists, and drug development
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professionals are encouraged to conduct further investigations to elucidate the thermal

properties of 2-Nitro-1,3-indandione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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